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Compound of Interest |

Compound Name: Olanzapine Thiolactam Impurity

Cat. No.: B10799280

Get Quote

Introduction & Scope

In the development of Olanzapine (an atypical antipsychotic), the identification and

guantification of oxidative degradation products are mandated by regulatory guidelines (ICH
Q3A/Q3B). Olanzapine Thiolactam (CAS: 1017241-36-9) is a major oxidative impurity formed
via the ring-opening of the thiophene moiety under stress conditions (autoxidation).

Unlike simple synthetic byproducts, Olanzapine Thiolactam retains the sulfur atom of the
thiophene ring but in a modified thioxo (C=S) functionality, coupled with a ring-opened ketone
side chain. This structural complexity makes it difficult to isolate from forced degradation
studies in sufficient purity.

This protocol details the rational synthesis of Olanzapine Thiolactam using a Singlet Oxygen
Mimic (PTAD) strategy.[1] This method accelerates the specific oxidative pathway responsible
for thiolactam formation, providing a high-yield route compared to non-specific oxidation (e.g.,
peroxides), which predominantly yields N-oxides or the Lactam analog.

Target Molecule Profile
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Property Detail

Common Name Olanzapine Thiolactam (Impurity B)[1][2]

(2)-1-(4-(4-methylpiperazin-1-yl)-2-thioxo-1,2-
IUPAC Name dihydro-3H-benzo[b][1,4]diazepin-3-
ylidene)propan-2-one

CAS Number 1017241-36-9

Molecular Formula

Molecular Weight 328.43 g/mol

Appearance Yellow to Orange Solid

Scientific Principle & Reaction Mechanism

The synthesis leverages 4-Phenyl-1,2,4-triazoline-3,5-dione (PTAD) as a highly reactive
enophile and singlet oxygen (

) mimic.
o Cycloaddition: PTAD undergoes a [4+2] cycloaddition with the thiophene ring of Olanzapine.

e Rearrangement: The unstable adduct undergoes a retro-Diels-Alder-like rearrangement or
ring-opening, mimicking the autoxidation mechanism driven by radical initiators in solid-state
formulations.

e Product Formation: This cascade results in the cleavage of the thiophene C-C bond,
generating the exocyclic ketone and the seven-membered thioxo-1,5-benzodiazepine core.

Diagram 1: Reaction Mechanism & Pathway

Olanzapine +PTAD Rearrangement Olanzapine Thiolactam
(Thienobenzodiazepine) CH2CI2, 0°C Pm—————————— o - N2 equivalent (Ring-Opened C=S / C=0)
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Caption: Mechanistic pathway for the conversion of Olanzapine to Olanzapine Thiolactam
using PTAD as an oxidant.

Experimental Protocol
Reagents & Equipment

e Precursor: Olanzapine (APl Grade, >99.0%).

Reagent: 4-Phenyl-1,2,4-triazoline-3,5-dione (PTAD) (97%, Sigma-Aldrich or equivalent).

Solvent: Dichloromethane (DCM), Anhydrous (HPLC Grade).

Quench: Sodium Thiosulfate (sat. aq.).

Purification: Silica Gel (230-400 mesh) or Preparative HPLC (C18).

Reaction Stoichiometry

Component Role Eq. Mass/Vol (Scale)
Olanzapine Substrate 1.0 1.00 g (3.20 mmol)
PTAD Oxidant 1.1 0.61 g (3.52 mmol)
DCM Solvent - 20.0 mL (20 vol)

Step-by-Step Synthesis Procedure

Step 1: Preparation of Reactants

Equip a 100 mL round-bottom flask (RBF) with a magnetic stir bar and a nitrogen inlet.

Charge 1.00 g of Olanzapine into the flask.

Add 15 mL of Anhydrous DCM and stir until completely dissolved. The solution should be
clear yellow.

Cool the solution to 0°C using an ice/water bath.
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Step 2: Oxidative Addition

Dissolve 0.61 g of PTAD in 5 mL of DCM in a separate vial. The solution will be a deep
red/pink color.

Add the PTAD solution dropwise to the Olanzapine solution over 10-15 minutes.

o Observation: The red color of PTAD should dissipate rapidly upon addition, indicating
consumption.

Allow the reaction to warm to Room Temperature (20—-25°C).

Stir for 1-2 hours. Monitor by TLC (5% MeOH in DCM) or HPLC.

o Endpoint: Disappearance of Olanzapine peak; appearance of a major product peak
(Thiolactam) and minor impurities (Lactam).

Step 3: Work-up

» Concentrate the reaction mixture under reduced pressure (Rotavap, 35°C) to approximately
S5 mL.

» (Optional) If a precipitate forms, filter; however, the product is often soluble.

» Directly load the concentrated crude oil onto a silica gel column or prepare for Prep-HPLC.

Purification Strategy

Due to the formation of isomeric impurities (e.g., Lactam), Flash Column Chromatography or
Prep-HPLC is required.

e Flash Chromatography:
o Stationary Phase: Silica Gel 60.
o Eluent: Gradient of 0% to 5% Methanol in Dichloromethane.

o Elution Order: Olanzapine (if residual) -> Olanzapine Thiolactam -> Olanzapine Lactam.[2]
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o Note: Thiolactam is typically less polar than the Lactam.

e Preparative HPLC (Recommended for >99% Purity):

[e]

Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse, 21.2 x 150 mm).

o

Mobile Phase A: 10 mM Ammonium Acetate (pH 6.5).

[¢]

Mobile Phase B: Acetonitrile.[1]

Gradient: 20% B to 80% B over 20 minutes.

[¢]

[e]

Detection: UV @ 254 nm.

Diagram 2: Synthesis & Purification Workflow
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Caption: Operational workflow for the synthesis and isolation of Olanzapine Thiolactam.

Characterization & Validation

To certify the material as a Reference Standard, the following spectral data must be verified.

HPLC Purity Profile
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» Retention Time (RT): Thiolactam typically elutes before Olanzapine in standard Reverse
Phase systems due to the ring opening exposing more polar groups, though the lipophilicity
change is subtle.

o Relative Retention Time (RRT): ~0.34 (USP Method) or ~0.8-0.9 depending on pH.

Expected Signal /

Technique L Interpretation
Characteristic

Matches Formula

. Confirms +16 amu shift from
Olanzapine (313) is NOT
simple oxidation
(313+16=329). Wait,
Olanzapine is 312.4.
Thiolactam is 328.[2][3][4][5]4.
Difference is +16 (Oxygen
addition).

ngcontent-ng-c1989010908=""
_nghost-ng-c2127666394=""

class="inline ng-star-inserted">

Mass Spectrometry (ESI+)

C=0 stretch (Methyl ketone

IR Spectroscopy 1700-1720 cm~1 (Strong) side chain). Absent in
Olanzapine.
IR Spectroscopy 1100-1200 cm—t C=S stretch (Thiolactam).

Methyl ketone protons (

1H-NMR (DMSO-d6) 2.10 ppm (s, 3H)

). Diagnostic for ring opening.

Aromatic protons (Benzene

1H-NMR (DMSO-d6) ng)
ring).

6.5 - 7.0 ppm (m, 4H)

1H-NMR (DMSO-d6) Amide/Thioamide NH.

9.0 - 9.5 ppm (s, 1H)

Critical Quality Attribute (CQA): The presence of the methyl ketone singlet at ~2.1 ppm in NMR
and the carbonyl stretch in IR are the definitive proofs of the ring-opened thiolactam structure
versus the intact thiophene of the parent drug.
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Safety & Handling

» Olanzapine: Potent antipsychotic.[1][6] Handle in a fume hood with gloves and dust mask.
Avoid inhalation.

e PTAD: Sensitizer and irritant. Moisture sensitive. Store in a desiccator.

e Solvents: DCM is a volatile carcinogen. Use proper ventilation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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